Cas no 1646543-45-4 (Tert-Butyl 5-hydroxy-6-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate)

• Product Name: Tert-Butyl 5-hydroxy-6-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate
• CAS No: 1646543-45-4
• MF: C₁₂H₁₅N₃O₃
• MW: 249.265802621841
• CID: 4817517
• Update Time: 2023-08-19

Tert-Butyl 5-hydroxy-6-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-hydroxy-6-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate
• OC1=NC=2N(C=C1C)N=CC=2C(=O)OC(C)(C)C
• Tert-Butyl 5-hydroxy-6-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate

• Inchi： 1S/C12H15N3O3/c1-7-6-15-9(14-10(7)16)8(5-13-15)11(17)18-12(2,3)4/h5-6H,1-4H3,(H,14,16)
• InChI Key： QPDBJIIQFAJLMS-UHFFFAOYSA-N
• SMILES： O(C(C1C=NN2C=C(C)C(NC2=1)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 411
• XLogP3: 0.9
• Topological Polar Surface Area: 73.2